Cas no 2060020-20-2 (2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid)

2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid is a heterocyclic compound featuring a benzoxazine core functionalized with a nitro group and an acetic acid side chain. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The nitro group enhances electrophilic properties, facilitating further functionalization, while the carboxylic acid moiety allows for derivatization or conjugation. Its rigid benzoxazine scaffold contributes to stability, ensuring consistent performance in synthetic applications. This compound is particularly useful in the design of bioactive molecules, where its structural features can influence binding affinity and metabolic stability.
2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid structure
2060020-20-2 structure
Product Name:2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid
CAS No:2060020-20-2
MF:C10H6N2O7
MW:266.16384267807
MDL:MFCD30488893
CID:5612971
PubChem ID:125453971
Update Time:2025-05-22

2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid
    • 2060020-20-2
    • EN300-331018
    • 2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)aceticacid
    • 2-(6-Nitro-2,4-dioxo-1,3-benzoxazin-3-yl)acetic acid
    • 2H-1,3-Benzoxazine-3(4H)-acetic acid, 6-nitro-2,4-dioxo-
    • MDL: MFCD30488893
    • Inchi: 1S/C10H6N2O7/c13-8(14)4-11-9(15)6-3-5(12(17)18)1-2-7(6)19-10(11)16/h1-3H,4H2,(H,13,14)
    • InChI Key: PAWMGBFLTNMBBR-UHFFFAOYSA-N
    • SMILES: O1C(N(CC(=O)O)C(C2C=C(C=CC1=2)[N+](=O)[O-])=O)=O

Computed Properties

  • Exact Mass: 266.01750053g/mol
  • Monoisotopic Mass: 266.01750053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • Density: 1.712±0.06 g/cm3(Predicted)
  • Boiling Point: 534.2±60.0 °C(Predicted)
  • pka: 3.43±0.10(Predicted)

2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid Pricemore >>

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Additional information on 2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid

Introduction to 2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic Acid (CAS No: 2060020-20-2)

2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid, with the CAS number 2060020-20-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and agrochemicals. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of 2-(6-Nitro... is characterized by a benzoxazine ring system with a nitro group at the 6-position and an acetic acid substituent at the 3-position. This structure confers the compound with unique electronic properties and reactivity. The benzoxazine core is known for its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and redox processes.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of ... through multi-component reactions and catalytic processes. Researchers have explored the use of transition metal catalysts to optimize the synthesis pathway, ensuring higher yields and better purity. These methods have been documented in several high-profile journals, underscoring the compound's importance in modern organic synthesis.

The biological activity of ... has been a focal point of recent studies. Preclinical data indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Additionally, it has shown selective activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In terms of agricultural applications, ... has demonstrated potential as a herbicide due to its ability to inhibit key enzymes in plant metabolism. Field trials conducted under controlled conditions have shown promising results, suggesting its efficacy against various crop pests without adverse effects on non-target organisms.

The environmental impact of ... has also been assessed in recent studies. Researchers have evaluated its biodegradation pathways and found that it undergoes rapid microbial degradation under aerobic conditions. This makes it a more sustainable option compared to traditional agrochemicals that persist longer in the environment.

In conclusion, ...} (CAS No: ...) is a versatile compound with diverse applications across multiple fields. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a key player in future research and development efforts.

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